Cas no 98524-57-3 (Quinelorane)
Quinelorane structure
Product Name:Quinelorane
CAS No:98524-57-3
MF:C14H22N4
MW:246.351282596588
CID:2685278
Update Time:2023-08-07
Quinelorane Chemical and Physical Properties
Names and Identifiers
-
- Quinelorane
- Quinelorane [INN:BAN]
- Quineloranum [INN-Latin]
- Quinelorano [INN-Spanish]
- Z0X4VT3Y1Q
- LY 163502
- LY 175877
- LY 137157
- DSSTox_RID_81533
- DSSTox_CID_26315
- DSSTox_GSID_46315
- Quineloranum
- Quinelorano
-
- Inchi： 1S/C14H22N4/c1-2-5-18-6-3-4-10-7-12-11(8-13(10)18)9-16-14(15)17-12/h9-10,13H,2-8H2,1H3,(H2,15,16,17)/t10-,13-/m1/s1
- InChI Key： TUFADSGTJUOBEH-ZWNOBZJWSA-N
- SMILES： N1(CCC)CCC[C@@H]2CC3=C(C=NC(N)=N3)C[C@@H]12
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 18
- Rotatable Bond Count: 2
- Complexity: 283
- Topological Polar Surface Area: 55
Quinelorane Related Literature
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Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
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Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
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Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
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Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
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